Cas no 1346604-78-1 (3',4'-DiMethoxy α-DesMethyl Flurbiprofen)

• Product Name: 3',4'-DiMethoxy α-DesMethyl Flurbiprofen
• CAS No: 1346604-78-1
• MF: C₁₆H₁₅FO₄
• MW: 290.29
• CID: 1065253
• PubChem ID: 125304329
• Update Time: 2025-06-08

3',4'-DiMethoxy α-DesMethyl Flurbiprofen Chemical and Physical Properties

Names and Identifiers

• 3’,4’-Dimethoxy α-Desmethyl Flurbiprofen
• 3',4'-DiMethoxy α-DesMethyl Flurbiprofen
• Tie2 kinase inhibitor
• 3',4'-Dimethoxy alpha-Desmethyl Flurbiprofen
• 3 inverted exclamation mark ,4 inverted exclamation mark -Dimethoxy
• A-Desmethyl Flurbiprofen
• CID 125304329
• 2-Fluoro-3',4'-dihydroxy-α-desMethyl-[1,1'-biphenyl]-4-acetic Acid DiMethyl Ester
• Flurbiprofen Impurity 22
• Flurbiprofen 3,4-Dimethoxy alpha-Desmethyl
• [1,1'-Biphenyl]-4-acetic acid, 2-fluoro-3',4'-dimethoxy-
• "3,4-Dimethoxy a-Desmethyl Flurbiprofen"
• 1346604-78-1
• 2-[4-(3,4-dimethoxyphenyl)-3-fluorophenyl]acetic acid
• 2-(2-Fluoro-3',4'-dimethoxy-[1,1'-biphenyl]-4-yl)acetic acid

• Inchi： 1S/C16H15FO4/c1-20-14-6-4-11(9-15(14)21-2)12-5-3-10(7-13(12)17)8-16(18)19/h3-7,9H,8H2,1-2H3,(H,18,19)
• InChI Key： LJWFXMPMXFMHKS-UHFFFAOYSA-N
• SMILES： FC1C=C(CC(=O)O)C=CC=1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 290.09543712g/mol
• Monoisotopic Mass: 290.09543712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 3.1

Experimental Properties

• Solubility: Methanol

Additional information on 3',4'-DiMethoxy α-DesMethyl Flurbiprofen

3',4'-DiMethoxy α-DesMethyl Flurbiprofen: A Promising Compound in the Field of Medicinal Chemistry

The compound with the CAS number 1346604-78-1, known as 3',4'-DiMethoxy α-DesMethyl Flurbiprofen, has garnered significant attention in the field of medicinal chemistry due to its unique structural modifications and potential therapeutic applications. This derivative of flurbiprofen, a well-known non-steroidal anti-inflammatory drug (NSAID), exhibits enhanced pharmacological properties that make it a promising candidate for further research and development.

Flurbiprofen, a propionic acid derivative, is widely used for its analgesic, anti-inflammatory, and antipyretic effects. However, like other NSAIDs, it can cause gastrointestinal side effects and other adverse reactions. The introduction of 3',4'-DiMethoxy and α-DesMethyl groups to the flurbiprofen molecule aims to mitigate these side effects while maintaining or even enhancing its therapeutic benefits.

The 3',4'-DiMethoxy substitution on the benzene ring introduces additional hydrophobicity and electron-donating properties, which can influence the compound's binding affinity to target enzymes such as cyclooxygenase (COX). The α-DesMethyl modification, on the other hand, alters the metabolic stability and pharmacokinetic profile of the molecule. These structural changes collectively contribute to a more favorable therapeutic index and reduced toxicity.

Recent studies have demonstrated that 3',4'-DiMethoxy α-DesMethyl Flurbiprofen exhibits potent anti-inflammatory activity in both in vitro and in vivo models. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound significantly inhibited COX-2 activity without affecting COX-1, thereby reducing the risk of gastrointestinal side effects. Additionally, it showed enhanced bioavailability and longer plasma half-life compared to its parent compound, flurbiprofen.

The potential applications of 3',4'-DiMethoxy α-DesMethyl Flurbiprofen extend beyond traditional pain management. Research has explored its use in treating neurodegenerative diseases such as Alzheimer's disease, where inflammation plays a crucial role. A preclinical study published in Neuropharmacology found that this compound effectively reduced neuroinflammation and improved cognitive function in animal models of Alzheimer's disease.

In the realm of cancer research, 3',4'-DiMethoxy α-DesMethyl Flurbiprofen has shown promise as an adjuvant therapy. Studies have indicated that it can enhance the efficacy of chemotherapy drugs by inhibiting COX-2-mediated pathways involved in tumor growth and metastasis. This synergistic effect could lead to more effective treatment regimens with fewer side effects.

The safety profile of 3',4'-DiMethoxy α-DesMethyl Flurbiprofen has also been extensively evaluated. Preclinical toxicology studies have demonstrated that it is well-tolerated at therapeutic doses, with no significant organ toxicity or adverse effects observed. These findings support its potential for clinical translation.

In conclusion, 3',4'-DiMethoxy α-DesMethyl Flurbiprofen, with its CAS number 1346604-78-1, represents a significant advancement in the development of safer and more effective NSAIDs. Its unique structural modifications confer enhanced pharmacological properties and broaden its therapeutic applications. Ongoing research continues to explore its potential in various disease contexts, making it a valuable compound for further investigation and development in the field of medicinal chemistry.